Cas no 197788-57-1 (2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxopentyl)-)

• Product Name: 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxopentyl)-
• CAS No: 197788-57-1
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 1388927
• PubChem ID: 54710002
• Update Time: 2025-04-20

2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 4-hydroxy-6-methyl-3-(1-oxopentyl)-
• 4-hydroxy-6-methyl-3-pentanoylpyran-2-one
• DTXSID80716132
• 4-Hydroxy-6-methyl-3-pentanoyl-2H-pyran-2-one
• 197788-57-1

• Inchi： 1S/C11H14O4/c1-3-4-5-8(12)10-9(13)6-7(2)15-11(10)14/h6,13H,3-5H2,1-2H3
• InChI Key： WVQCZUPRULUMLL-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C(C1=O)C(CCCC)=O)O

Computed Properties

• Exact Mass: 210.08922
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6